1,1-Diphenylpentan-1-ol
Description
1,1-Diphenylpentan-1-ol (C₁₇H₁₈O, molecular weight 246.33 g/mol) is a tertiary alcohol featuring two phenyl groups attached to the central carbon of a pentanol backbone. For example, (S)-2-amino-4-methyl-1,1-diphenylpentan-1-ol (CAS 78603-97-1) is a chiral variant with a molecular weight of 269.38 g/mol and a melting point of 132–136°C . This compound is frequently employed as a chiral building block in asymmetric catalysis and pharmaceutical synthesis .
Properties
IUPAC Name |
1,1-diphenylpentan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20O/c1-2-3-14-17(18,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,18H,2-3,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEFRVARJLJJKPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C1=CC=CC=C1)(C2=CC=CC=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20O |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30285646 |
Source
|
| Record name | 1,1-diphenylpentan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30285646 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.34 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
5384-63-4 |
Source
|
| Record name | NSC42554 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42554 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,1-diphenylpentan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30285646 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Comparison with Similar Compounds
5-Chloro-1,1-diphenylpentan-1-ol (CAS 60344-50-5)
- Molecular Formula : C₁₇H₁₇ClO
- Molecular Weight : 280.77 g/mol
- Synthesis : Prepared via reaction of diol 2.4e with triethylamine and triphosgene, yielding 89% as colorless crystals .
- Key Features: Retains the diphenylpentanol backbone but introduces a chlorine substituent, enhancing electrophilicity. NMR data (δ 7.44–7.20 ppm for aromatic protons) confirms structural integrity .
1-(2-Chlorophenyl)pentan-1-ol (CAS 22869-36-9)
- Molecular Formula : C₁₁H₁₅ClO
- Molecular Weight : 198.69 g/mol
- Key Features: Simpler structure with a single chlorophenyl group.
(S)-2-Amino-4-methyl-1,1-diphenylpentan-1-ol (CAS 78603-97-1)
- Molecular Formula: C₁₈H₂₃NO
- Molecular Weight : 269.38 g/mol
- Applications: Critical in synthesizing hydroxy-proline-derived organocatalysts for enantioselective transformations . Its amino group enables hydrogen bonding, enhancing catalytic activity .
Physicochemical Comparison
| Compound | Molecular Weight (g/mol) | Melting Point (°C) | Key Functional Groups |
|---|---|---|---|
| 1,1-Diphenylpentan-1-ol | 246.33 | Not reported | Tertiary alcohol |
| 5-Chloro-1,1-diphenylpentan-1-ol | 280.77 | Not reported | Chloro, tertiary alcohol |
| (S)-2-Amino-4-methyl-1,1-diphenylpentan-1-ol | 269.38 | 132–136 | Amino, tertiary alcohol |
| 1-(2-Chlorophenyl)pentan-1-ol | 198.69 | Not reported | Chloro, secondary alcohol |
- Thermal Stability: The amino derivative exhibits higher thermal stability (mp 132–136°C) due to intramolecular hydrogen bonding .
- Solubility: Chlorinated analogs (e.g., 5-chloro-1,1-diphenylpentan-1-ol) show reduced polarity compared to amino derivatives, affecting solubility in polar solvents .
Pharmaceutical Potential
- Amino-substituted variants are explored as precursors for bioactive molecules, leveraging their chiral centers for drug development .
- Chlorinated analogs may act as prodrugs or antimicrobial agents, though toxicity profiles require further study .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
